Cas no 1602171-04-9 (5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile)

• Product Name: 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile
• CAS No: 1602171-04-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5744510
• PubChem ID: 114617316
• Update Time: 2025-11-06

5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1602171-04-9
• 5-[(2-Methylprop-2-en-1-yl)amino]pyridine-2-carbonitrile
• EN300-1274153
• 2-Pyridinecarbonitrile, 5-[(2-methyl-2-propen-1-yl)amino]-
• 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile

• Inchi： 1S/C10H11N3/c1-8(2)6-12-10-4-3-9(5-11)13-7-10/h3-4,7,12H,1,6H2,2H3
• InChI Key： FKYZSOJQFINTJA-UHFFFAOYSA-N
• SMILES： N(C1C=NC(C#N)=CC=1)CC(=C)C

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 346.9±32.0 °C(Predicted)
• pka: 0.33±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile

5-(2-Methylprop-2-en-1-yl)aminopyridine-2-carbonitrile (CAS No. 1602171-04-9): An Overview of a Promising Compound in Medicinal Chemistry

5-(2-Methylprop-2-en-1-yl)aminopyridine-2-carbonitrile (CAS No. 1602171-04-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyridine core and cyanide functional group, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile is composed of a pyridine ring substituted with an amino group and a cyano group at the 2-position, along with a 2-methylpropenyl group at the 5-position. This specific arrangement of functional groups imparts the compound with distinct chemical properties and reactivity, which are crucial for its biological activity.

Recent studies have highlighted the potential of 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile in various therapeutic areas. One notable application is its use as a potential antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective delivery to target tissues and minimizing potential side effects.

To further explore the therapeutic potential of 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to provide comprehensive data on the compound's pharmacological profile and to identify any potential adverse effects. The results from these trials will be crucial for determining the future direction of research and development efforts.

In conclusion, 5-(2-methylprop-2-en-1-yl)aminopyridine-2-carbonitrile (CAS No. 1602171-04-9) represents a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents in various medical fields. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.